Cas no 156761-76-1 (GP100 Peptide Melanoma Vaccine YLEPGPVTA)
GP100 Peptide Melanoma Vaccine YLEPGPVTA Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,L-tyrosyl-L-leucyl-L-a-glutamyl-L-prolylglycyl-L-prolyl-L-valyl-L-threonyl-
- Melanocyte Protein PMEL 17 (256-264) (human, bovine, mouse)
- 95 kDa Melanocyte-Specific Secreted Glycoprotein (256-264) (huMan, bovine, Mouse), Melanocyte Lineage-Specific Antigen GP100 (256-264) (huMan, bovine, Mouse), ME20-M
- ME20-S (256-264) (huMan, bovi
- ME20-S (256-264) (huMan, bovine, Mouse), ME20M
- ME20S (256-264) (huMan, bovine, Mouse), MelanoMa-Associated ME20 Antigen (256-264) (huMan, bovine, Mouse), (Ala9)-OveMotide
- Melanocyte Protein PMEL 17 (256-264) (huMan, bovine, Mouse) 95 kDa Melanocyte-Specific Secreted Glycoprotein (256-264) (huMan, bovine, Mouse), Melanocyte Lineage-Specific Antigen GP100 (256-264) (huMan, bovine, Mouse), ME20-M
- NSC676539
- GP100 Peptide Melanoma Vaccine YLEPGPVTA
- TYR-LEU-GLU-PRO-GLY-PRO-VAL-THR-ALA
-
- Inchi: 1S/C44H67N9O14/c1-22(2)19-30(49-37(59)28(45)20-26-11-13-27(55)14-12-26)38(60)48-29(15-16-34(57)58)43(65)53-18-8-9-31(53)39(61)46-21-33(56)52-17-7-10-32(52)40(62)50-35(23(3)4)41(63)51-36(25(6)54)42(64)47-24(5)44(66)67/h11-14,22-25,28-32,35-36,54-55H,7-10,15-21,45H2,1-6H3,(H,46,61)(H,47,64)(H,48,60)(H,49,59)(H,50,62)(H,51,63)(H,57,58)(H,66,67)
- InChI Key: BLEZYVGGTWZGPY-UHFFFAOYSA-N
- SMILES: O=C(C1CCCN1C(C(CCC(=O)O)NC(C(CC(C)C)NC(C(CC1C=CC(=CC=1)O)N)=O)=O)=O)NCC(N1CCCC1C(NC(C(NC(C(NC(C(=O)O)C)=O)C(C)O)=O)C(C)C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 67
- Rotatable Bond Count: 24
- Complexity: 1790
- Topological Polar Surface Area: 356
Experimental Properties
- Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (26 g/l) (25 º C),
GP100 Peptide Melanoma Vaccine YLEPGPVTA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56430-1mg |
G280-9 |
156761-76-1 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56430-5mg |
G280-9 |
156761-76-1 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| A2B Chem LLC | AE95958-1mg |
TYR-LEU-GLU-PRO-GLY-PRO-VAL-THR-ALA |
156761-76-1 | > 95% | 1mg |
$348.00 | 2024-04-20 | |
| A2B Chem LLC | AE95958-5mg |
TYR-LEU-GLU-PRO-GLY-PRO-VAL-THR-ALA |
156761-76-1 | > 95% | 5mg |
$569.00 | 2024-04-20 | |
| A2B Chem LLC | AE95958-10mg |
TYR-LEU-GLU-PRO-GLY-PRO-VAL-THR-ALA |
156761-76-1 | > 95% | 10mg |
$752.00 | 2024-04-20 |
GP100 Peptide Melanoma Vaccine YLEPGPVTA Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on GP100 Peptide Melanoma Vaccine YLEPGPVTA
Introduction to GP100 Peptide Melanoma Vaccine YLEPGPVTA and Its Implications in Modern Oncology
The field of oncology has witnessed significant advancements in the development of targeted therapies, particularly in the realm of peptide-based vaccines. One such notable compound is GP100 Peptide Melanoma Vaccine YLEPGPVTA, which has garnered attention for its potential in immunotherapy against melanoma. This vaccine, characterized by its specific amino acid sequence, represents a cutting-edge approach in the treatment of this aggressive form of cancer.
Peptide vaccines like GP100 Peptide Melanoma Vaccine YLEPGPVTA are designed to stimulate the immune system to recognize and attack cancer cells. The sequence YLEPGPVTA is derived from a protein commonly expressed in melanoma cells, making it a promising candidate for eliciting an immune response. The compound's mechanism of action involves the activation of T-cells, which are pivotal in identifying and destroying malignant cells.
Recent research has highlighted the efficacy of peptide vaccines in clinical trials. Studies have demonstrated that GP100 Peptide Melanoma Vaccine YLEPGPVTA can induce a robust immune response in patients with melanoma, leading to improved survival rates and reduced recurrence. These findings align with the broader trend in oncology towards personalized medicine, where treatments are tailored to individual patients based on their unique biological profiles.
The development of GP100 Peptide Melanoma Vaccine YLEPGPVTA has been influenced by advancements in immunology and molecular biology. The compound's design leverages our understanding of how the immune system interacts with cancer cells, providing a targeted approach that minimizes side effects associated with traditional chemotherapy. This innovation underscores the importance of interdisciplinary research in advancing cancer treatments.
In clinical settings, GP100 Peptide Melanoma Vaccine YLEPGPVTA is often used in combination with other therapies, such as checkpoint inhibitors. This synergistic approach enhances the immune response and improves patient outcomes. The combination therapy has shown particular promise in patients with advanced melanoma, where traditional treatments have limited efficacy.
The compound's safety profile is another critical aspect of its clinical application. Unlike some chemotherapy regimens, peptide vaccines do not typically cause severe systemic side effects. This makes them an attractive option for long-term treatment and for patients who may be sensitive to traditional cancer therapies.
Ethical considerations also play a significant role in the development and deployment of peptide vaccines like GP100 Peptide Melanoma Vaccine YLEPGPVTA. Ensuring equitable access to these therapies is essential for addressing health disparities and improving overall patient care. Ongoing efforts to reduce costs and improve distribution are critical steps toward making advanced treatments more accessible.
The future of peptide vaccines in oncology looks promising, with ongoing research exploring new sequences and combinations. Innovations such as mRNA-based vaccines are also being investigated for their potential to enhance immune responses against cancer. These developments hold the promise of transforming how we approach melanoma treatment.
In conclusion, GP100 Peptide Melanoma Vaccine YLEPGPVTA represents a significant advancement in immunotherapy for melanoma. Its ability to stimulate a targeted immune response, combined with its favorable safety profile, makes it a valuable tool in the fight against this disease. As research continues to evolve, we can anticipate even more innovative approaches that will further improve patient outcomes.
156761-76-1 (GP100 Peptide Melanoma Vaccine YLEPGPVTA) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)